![molecular formula C13H13ClN2O2 B2573211 2-Chloro-N-(2-methyl-1-oxoisoquinolin-7-yl)propanamide CAS No. 2411201-60-8](/img/structure/B2573211.png)
2-Chloro-N-(2-methyl-1-oxoisoquinolin-7-yl)propanamide
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Overview
Description
2-Chloro-N-(2-methyl-1-oxoisoquinolin-7-yl)propanamide, also known as CMI-977, is a small molecule drug that has been studied for its potential therapeutic uses. This compound has been shown to have anti-inflammatory and immunomodulatory effects, making it a promising candidate for the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of 2-Chloro-N-(2-methyl-1-oxoisoquinolin-7-yl)propanamide is not fully understood. However, it has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. Additionally, the compound has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects
Studies have shown that this compound has anti-inflammatory and immunomodulatory effects in various disease models. The compound has been shown to reduce inflammation and tissue damage in animal models of rheumatoid arthritis and multiple sclerosis. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Chloro-N-(2-methyl-1-oxoisoquinolin-7-yl)propanamide in lab experiments is its ability to inhibit the production of pro-inflammatory cytokines and the activation of NF-κB. This makes it a useful tool for studying the role of these molecules in various disease models. However, one limitation of using this compound is its potential toxicity. Studies have shown that high doses of this compound can cause liver damage in animals.
Future Directions
There are many potential future directions for the study of 2-Chloro-N-(2-methyl-1-oxoisoquinolin-7-yl)propanamide. One area of interest is the potential use of this compound in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. Additionally, further studies are needed to determine the exact mechanism of action of this compound and to investigate its potential use in the treatment of cancer. Finally, future studies should focus on the development of more potent and selective analogs of this compound for use in lab experiments and potential therapeutic applications.
Synthesis Methods
The synthesis of 2-Chloro-N-(2-methyl-1-oxoisoquinolin-7-yl)propanamide has been described in the literature. The synthesis involves the reaction of 7-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid with thionyl chloride to form 7-chloro-1,2,3,4-tetrahydroisoquinoline-2-carbonyl chloride. This intermediate is then reacted with 2-methylpropan-1-amine to form this compound.
Scientific Research Applications
2-Chloro-N-(2-methyl-1-oxoisoquinolin-7-yl)propanamide has been studied for its potential therapeutic uses in various disease models. The compound has been shown to have anti-inflammatory and immunomodulatory effects, making it a promising candidate for the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. Additionally, this compound has been studied for its potential use in the treatment of cancer.
properties
IUPAC Name |
2-chloro-N-(2-methyl-1-oxoisoquinolin-7-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN2O2/c1-8(14)12(17)15-10-4-3-9-5-6-16(2)13(18)11(9)7-10/h3-8H,1-2H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDIPWBFMVYCVOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC2=C(C=C1)C=CN(C2=O)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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